Cas no 2227724-30-1 (rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine
• CAS No: 2227724-30-1
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 5804321
• PubChem ID: 165695999
• Update Time: 2025-05-21

rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine
• 2227724-30-1
• EN300-1916766

• Inchi： 1S/C7H7Br2NO/c8-4-2-6(11-7(4)9)3-1-5(3)10/h2-3,5H,1,10H2/t3-,5-/m1/s1
• InChI Key： ASRYUHKBTCJRHW-NQXXGFSBSA-N
• SMILES： BrC1=C(OC(=C1)[C@@H]1C[C@H]1N)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine

Rac-(1R,2R)-2-(4,5-Dibromofuran-2-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine, identified by the CAS number 2227724-30-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring system and the presence of a dibromofuran substituent. The stereochemistry of the molecule is defined by the (1R,2R) configuration, which plays a crucial role in its physical and chemical properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and ability to form stable interactions with biological targets. The integration of a dibromofuran group further enhances the compound's versatility, making it a promising candidate for exploring novel therapeutic agents. Researchers have reported that such structures can exhibit potent biological activities, including antimicrobial and anticancer properties.

The synthesis of rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the preparation of the dibromofuran derivative and subsequent coupling reactions to form the cyclopropane ring. The stereochemical outcome is carefully controlled to ensure the desired (1R,2R) configuration, which is critical for maintaining the compound's bioactivity.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Recent research has demonstrated that cyclopropane-containing compounds can serve as effective scaffolds for designing drugs targeting specific proteins or enzymes. The dibromofuran moiety adds an additional layer of functionality, enabling interactions with diverse biological systems. For instance, studies have shown that similar compounds can inhibit certain kinases involved in cancer progression.

In addition to its pharmacological applications, rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine has also been explored for its role in materials science. The unique electronic properties of cyclopropane rings make them valuable components in designing advanced materials with tailored optical or electronic properties. The presence of bromine atoms further enhances these properties by introducing electron-withdrawing effects that can modulate the material's behavior.

From a toxicological perspective, understanding the safety profile of rac-(1R,2R)-2-(4,5-dibromofuran-2-yl)cyclopropan-1-amine is essential for its safe application in various fields. Recent studies have focused on evaluating its acute and chronic toxicity profiles using in vitro and in vivo models. Initial findings suggest that while the compound exhibits potent biological activity, it also demonstrates selectivity towards specific targets, reducing off-target effects and potential toxicity risks.

The development of efficient analytical methods for detecting and quantifying rac-(1R,2R)-dibromofuran-cyclopropanamine derivatives has also been an area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods are critical for ensuring quality control during synthesis and for analyzing its behavior in complex biological systems.

Looking ahead, researchers are exploring novel strategies to modify rac-(1R,dibromofuran-cyclopropanamine) further to enhance its bioavailability and efficacy. This includes investigating different substitution patterns on the furan ring and modifying the cyclopropane system to improve pharmacokinetic properties. Collaborative efforts between chemists and biologists are expected to yield breakthroughs in harnessing this compound's full potential.

In conclusion, rac-(dibromofuran-cyclopropanamine) represents a fascinating example of how structural complexity can lead to versatile applications across multiple disciplines. Its unique combination of cyclopropane and dibromofuran functionalities positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to advancing scientific knowledge and technological innovation.